Cas no 1171951-05-5 (methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate)

Methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate is a nitro-substituted pyrazole derivative with a thioether-linked ester functional group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of heterocyclic frameworks. The presence of both nitro and ester moieties enhances its utility as an intermediate in nucleophilic substitution and condensation reactions. Its structural features, including the methylsulfanylacetate side chain, contribute to improved solubility in organic solvents, facilitating further derivatization. The compound is primarily employed in pharmaceutical and agrochemical research for the development of biologically active molecules, leveraging its ability to act as a key synthon in multi-step synthetic pathways.

methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate structure

1171951-05-5 structure

Product Name:methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate

CAS No:1171951-05-5

MF:C₈H₁₁N₃O₄S

MW:245.255640268326

CID:3158733

PubChem ID:25247430

Update Time:2025-05-28

methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

- methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate
- 1171951-05-5
- CS-0339088
- METHYL 2-{[(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFANYL}ACETATE
- Methyl 2-(((5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)thio)acetate
- methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]thio}acetate
- AKOS005167491
- STK351575
- Inchi： 1S/C8H11N3O4S/c1-6-3-7(11(13)14)9-10(6)5-16-4-8(12)15-2/h3H,4-5H2,1-2H3
- InChI Key： KSBQGRNBTXUWIB-UHFFFAOYSA-N
- SMILES： S(CC(=O)OC)CN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

Exact Mass: 245.04702701Da
Monoisotopic Mass: 245.04702701Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 115Å²

methyl {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetate Pricemore >>

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abcr	AB551674-100 mg	Methyl [(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]thioacetate; .	1171951-05-5		100MG	€257.30	2022-03-01
abcr	AB551674-250 mg	Methyl [(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]thioacetate; .	1171951-05-5		250MG	€306.40	2022-03-01
abcr	AB551674-500 mg	Methyl [(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]thioacetate; .	1171951-05-5		500MG	€454.70	2022-03-01
abcr	AB551674-1 g	Methyl [(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]thioacetate; .	1171951-05-5		1g	€540.70	2022-03-01
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